Cas no 88743-97-9 (N-Alpha-Fmoc-N-g-(mesitylene-2-sulfonyl)-L-arginine)

N-Alpha-Fmoc-N-g-(mesitylene-2-sulfonyl)-L-arginine structure
88743-97-9 structure
Product Name:N-Alpha-Fmoc-N-g-(mesitylene-2-sulfonyl)-L-arginine
CAS No:88743-97-9
MF:C30H34N4O6S
MW:578.679166316986
CID:61196
Update Time:2024-10-26

N-Alpha-Fmoc-N-g-(mesitylene-2-sulfonyl)-L-arginine Chemical and Physical Properties

Names and Identifiers

    • N-Fmoc-N'-(mesitylene-2-sulfonyl)-L-arginine
    • Fmoc-Arg(Mts)-OH
    • (2S)-5-[[Amino-[(2,4,6-trimethylphenyl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
    • N-Alpha-Fmoc-N-g-(mesitylene-2-sulfonyl)-L-arginine
    • Nalpha-Fmoc-Nomega-(mesitylene-2-sulfonyl)-L-arginine
    • N2-[(9H-Fluoren-9-ylmethoxy)carbonyl]-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithine (ACI)
    • Inchi: 1S/C30H34N4O6S/c1-18-15-19(2)27(20(3)16-18)41(38,39)34-29(31)32-14-8-13-26(28(35)36)33-30(37)40-17-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,15-16,25-26H,8,13-14,17H2,1-3H3,(H,33,37)(H,35,36)(H3,31,32,34)/t26-/m0/s1
    • InChI Key: JHMUQIZIPLJEHW-SANMLTNESA-N
    • SMILES: C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CCCNC(=N)NS(C1C(C)=CC(C)=CC=1C)(=O)=O

Computed Properties

  • Exact Mass: 578.22000
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 14

Experimental Properties

  • PSA: 166.06000
  • LogP: 6.53980

N-Alpha-Fmoc-N-g-(mesitylene-2-sulfonyl)-L-arginine Security Information

  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:10
  • HazardClass:IRRITANT

N-Alpha-Fmoc-N-g-(mesitylene-2-sulfonyl)-L-arginine Pricemore >>

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